Cas no 746630-13-7 (Benzenesulfonamide, 4-isothiocyanato-2-(trifluoromethyl)-)

• Product Name: Benzenesulfonamide, 4-isothiocyanato-2-(trifluoromethyl)-
• CAS No: 746630-13-7
• MF: C₈H₅F₃N₂O₂S₂
• MW: 282.262709379196
• CID: 1768879
• Update Time: 2024-11-27

Benzenesulfonamide, 4-isothiocyanato-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-isothiocyanato-2-(trifluoromethyl)-

• Inchi： 1S/C8H5F3N2O2S2/c9-8(10,11)6-3-5(13-4-16)1-2-7(6)17(12,14)15/h1-3H,(H2,12,14,15)
• InChI Key： COOKDWPLVUXKKJ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(N=C=S)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 281.97455

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 421.4±55.0 °C(Predicted)
• PSA: 72.52
• pka: 9.26±0.60(Predicted)